N-(5-chloro-2,4-dimethoxyphenyl)-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide

Specification

• CAS No.: 1251605-60-3
• Molecular Formula: C19H18ClN3O5
• Molecular Weight: 403.82
• IUPAC Name: N-(5-chloro-2,4-dimethoxyphenyl)-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
• Standard InChI: InChI=1S/C19H18ClN3O5/c1-25-12-6-4-11(5-7-12)19-23-22-18(28-19)10-17(24)21-14-8-13(20)15(26-2)9-16(14)27-3/h4-9H,10H2,1-3H3,(H,21,24)
• Standard InChI Key: DKRMYLKTPAXWIT-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2=NN=C(O2)CC(=O)NC3=CC(=C(C=C3OC)OC)Cl

Introduction

N-(5-chloro-2,4-dimethoxyphenyl)-2-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide is a synthetic organic molecule that combines several functional groups:

• Acetamide group: Provides potential bioactivity as it is commonly found in pharmacologically active compounds.

• 1,3,4-Oxadiazole ring: Known for its presence in various bioactive molecules with antimicrobial, anticancer, and anti-inflammatory properties.

• Chlorinated aromatic ring: Enhances lipophilicity and may contribute to biological activity.

• Methoxy groups: Often improve solubility and influence pharmacokinetics.

These structural features suggest the compound might have potential applications in medicinal chemistry or materials science.

Molecular Formula:

The molecular formula can be deduced as $C_{18}H_{17}ClN_2O_4$.

Key Functional Groups:

• Aromatic rings: Two phenyl rings with different substitutions (chlorine and methoxy groups).

• Oxadiazole ring: A heterocyclic structure contributing to chemical stability and biological activity.

• Acetamide linkage: A common motif in drug design.

Potential Applications

Compounds with similar structures are often explored for:

• Pharmaceutical Applications:

  • Antimicrobial agents: The oxadiazole ring is known for its antibacterial and antifungal properties.

  • Anticancer agents: The combination of aromatic substitutions and heterocyclic rings may interact with biological targets like enzymes or DNA.

  • Anti-inflammatory drugs: Methoxy and oxadiazole moieties are common in anti-inflammatory compounds.

• Material Science:

  • Functionalized oxadiazoles are sometimes used in optoelectronic materials due to their stability and electronic properties.

Research Methodologies

To study this compound, the following methods are typically employed:

• Synthesis:

  • Multi-step organic synthesis involving chlorinated aromatic precursors and oxadiazole formation through cyclization reactions.

  • Use of reagents like hydrazides and carboxylic acids for constructing the oxadiazole ring.

• Characterization Techniques:

  • NMR Spectroscopy (¹H and ¹³C): To confirm the structure by analyzing chemical shifts.

  • Mass Spectrometry (MS): To determine molecular weight and fragmentation patterns.

  • Infrared Spectroscopy (IR): To identify functional groups (e.g., amide and methoxy).

  • X-ray Crystallography: For precise structural determination.

• Biological Evaluation:

  • In vitro assays to test antimicrobial or anticancer activity.

  • Molecular docking studies to predict interactions with biological targets like enzymes or receptors.

Hypothetical Data Table

Below is an example of how data might be presented for this compound:

Property	Value/Observation
Molecular Weight	~360 g/mol
Melting Point	~180–200°C (estimated based on similar compounds)
Solubility	Soluble in polar organic solvents (e.g., DMSO)
Biological Activity	Potential antimicrobial or anticancer activity
Stability	Stable under ambient conditions

Future Directions

Further research could explore:

• Optimization of synthesis routes to improve yield and purity.

• Comprehensive biological evaluation for antimicrobial, anticancer, or anti-inflammatory activities.

• Computational studies to understand binding mechanisms with biological targets.

If you require more specific data or additional details about this compound, further experimental studies or access to specialized databases would be necessary.